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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068

An In-depth Technical Guide to the Physical Properties of Isopropyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl chloroformate (CAS No: 108-23-6) is a colorless to pale yellow liquid organic
compound with a pungent, irritating odor.[1][2][3] It is a highly flammable and corrosive
chemical intermediate used primarily in organic synthesis and for the creation of free-radical
polymerization initiators.[3][4][5] This document provides a comprehensive overview of its core
physical properties, synthesis methodology, and safety information, tailored for a technical
audience.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of isopropyl chloroformate are
summarized below. This data is essential for its proper handling, storage, and application in
experimental settings.
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Property

Value

CAS Number

108-23-6[1][6]

Molecular Formula

CaH7CIO2[1][4][7]

Molecular Weight 122.55 g/mol [1][4][8]

Appearance Colorless liquid with a pungent odor[1][3][6]
Density 1.074 - 1.08 g/cm?3 at 20°C[1][8][9]

Boiling Point 103 - 105 °C[4][9][10][11]

Melting Point -81 °C[12]

Flash Point 14 - 20 °C (Closed Cup)[1][6][10]

Refractive Index

1.4013 - 1.485 at 20°C[1][4][10][11]

Vapor Density

4.2 (Air = D)[1][8]

Vapor Pressure

26.1 - 28 mmHg at 20-25°CJ[4][12]

Autoignition Temp.

>500 °C[6]

Explosive Limits

4-15% by volume in air[6][9]

Solubility and Reactivity

Isopropyl chloroformate is insoluble in water and decomposes upon contact with water or

moist air, forming isopropyl alcohol, hydrogen chloride (HCI), and carbon dioxide.[1][8][10][13] It

is soluble in common organic solvents such as ether, benzene, acetone, and chloroform.[2][9]

[10] The compound is thermally unstable and may explode upon heating.[6] It reacts violently

with water, acids, alkalis, metals, amines, alcohols, and oxidizing agents.[9][14]

Experimental Protocols: Synthesis

Methodology: Synthesis from Isopropanol and Phosgene

The primary industrial method for synthesizing isopropyl chloroformate involves the reaction

of anhydrous isopropyl alcohol with a molar excess of dry, chlorine-free phosgene at low

temperatures.[1]
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Experimental Workflow:

e Reactant Preparation: Anhydrous isopropy! alcohol and purified phosgene are prepared and
chilled.

e Reaction: The alcohol is slowly added to the excess phosgene in a reaction vessel
maintained at a low temperature. The reaction is exothermic and requires careful
temperature control to prevent unwanted side reactions and decomposition.

e Byproduct Removal: The reaction produces hydrogen chloride (HCI) as a major byproduct,
which is typically removed as a gas.

 Purification: The crude isopropyl chloroformate is then purified, often through distillation, to
remove any remaining reactants, byproducts, and impurities such as the corresponding
carbonate.[1]

Below is a diagram illustrating the logical workflow for this synthesis process.

Reactants Products
Excess Dry Process Hydrogen Chloride
Phosgene | I (Gaseous Byproduct)

Low Temperature
Reaction Vessel
L— [
Anhydrous Isopropyl Chloroformate
Isopropyl Alcohol (Crude)

Purified
Isopropyl Chloroformate

Purification
(e.g., Distillation)

Click to download full resolution via product page

Synthesis Workflow for Isopropyl Chloroformate.

Safety and Handling

Isopropyl chloroformate is a highly hazardous substance that requires stringent safety
protocols.
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Toxicity: It is highly toxic if inhaled, harmful if swallowed, and corrosive to the eyes, skin, and
respiratory tract.[1][9][14] Inhalation can cause delayed pulmonary edema, similar to
phosgene exposure.[6][8]

Flammability: The liquid and its vapor are highly flammable, and vapor/air mixtures are
explosive.[6][10][14] It must be kept away from open flames, sparks, and other ignition
sources.[6]

Handling: Work should be conducted in a well-ventilated area, preferably within a closed
system or with local exhaust ventilation.[6] Personal protective equipment (PPE), including
chemical-resistant gloves, protective clothing, and eye/face protection, is mandatory.[10]

Storage: Store in a cool (recommended 2-8°C), dry, fireproof, and well-ventilated area,
separated from incompatible materials.[4][5][6] Containers should be kept tightly closed
under an inert atmosphere (e.g., nitrogen) due to its sensitivity to moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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